Cas no 1421372-43-1 (5-Chloro-4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine)

5-Chloro-4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine structure
1421372-43-1 structure
Product Name:5-Chloro-4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine
CAS No:1421372-43-1
MF:C24H24ClN7O3
MW:493.945463180542
CID:2107741
Update Time:2023-08-03

5-Chloro-4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine
    • CVVSVDPDFRBJMS-UHFFFAOYSA-N
    • 5-Chloro-4-(1H-indol-3-yl)-N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]pyrimidin-2-amine
    • Inchi: 1S/C24H24ClN7O3/c1-30-7-9-31(10-8-30)20-12-22(35-2)19(11-21(20)32(33)34)28-24-27-14-17(25)23(29-24)16-13-26-18-6-4-3-5-15(16)18/h3-6,11-14,26H,7-10H2,1-2H3,(H,27,28,29)
    • InChI Key: CVVSVDPDFRBJMS-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(=NC=1C1=CNC2C=CC=CC1=2)NC1=CC(=C(C=C1OC)N1CCN(C)CC1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 722
  • Topological Polar Surface Area: 115
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